Cas no 2679812-32-7 ((3S)-3-hydroxy-5-(2,2,2-trifluoroacetamido)pentanoic acid)

• Product Name: (3S)-3-hydroxy-5-(2,2,2-trifluoroacetamido)pentanoic acid
• CAS No: 2679812-32-7
• MF: C₇H₁₀F₃NO₄
• MW: 229.153812885284
• CID: 5643163
• PubChem ID: 165916820
• Update Time: 2025-06-09

(3S)-3-hydroxy-5-(2,2,2-trifluoroacetamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-5-(2,2,2-trifluoroacetamido)pentanoic acid
• EN300-28275189
• 2679812-32-7

• Inchi： 1S/C7H10F3NO4/c8-7(9,10)6(15)11-2-1-4(12)3-5(13)14/h4,12H,1-3H2,(H,11,15)(H,13,14)/t4-/m0/s1
• InChI Key： BLQDIXZCZCGPOZ-BYPYZUCNSA-N
• SMILES： FC(C(NCC[C@@H](CC(=O)O)O)=O)(F)F

Computed Properties

• Exact Mass: 229.05619229g/mol
• Monoisotopic Mass: 229.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 86.6Ų

Additional information on (3S)-3-hydroxy-5-(2,2,2-trifluoroacetamido)pentanoic acid

Recent Advances in the Study of (3S)-3-hydroxy-5-(2,2,2-trifluoroacetamido)pentanoic acid (CAS: 2679812-32-7)

In recent years, the compound (3S)-3-hydroxy-5-(2,2,2-trifluoroacetamido)pentanoic acid (CAS: 2679812-32-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroacetamido and hydroxy functional groups, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug delivery systems. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of (3S)-3-hydroxy-5-(2,2,2-trifluoroacetamido)pentanoic acid has been a focal point of recent studies. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as asymmetric catalysis and green chemistry principles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient enzymatic resolution method to achieve high enantiomeric purity, which is critical for its biological activity. These advancements not only enhance the scalability of production but also reduce environmental impact, aligning with the growing demand for sustainable pharmaceutical manufacturing.

Beyond its synthesis, the biological activity of (3S)-3-hydroxy-5-(2,2,2-trifluoroacetamido)pentanoic acid has been extensively investigated. Recent in vitro and in vivo studies have revealed its potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis, with minimal effects on COX-1. This selectivity suggests its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which are often associated with gastrointestinal side effects.

Moreover, the compound's unique chemical structure has spurred interest in its application as a building block for prodrugs and targeted drug delivery systems. Researchers have explored its conjugation with various therapeutic agents to enhance bioavailability and tissue specificity. A recent preclinical study highlighted its utility in improving the pharmacokinetic profile of anticancer drugs, demonstrating prolonged circulation time and reduced off-target effects. These findings underscore the versatility of (3S)-3-hydroxy-5-(2,2,2-trifluoroacetamido)pentanoic acid in drug development, paving the way for innovative therapeutic strategies.

In conclusion, (3S)-3-hydroxy-5-(2,2,2-trifluoroacetamido)pentanoic acid (CAS: 2679812-32-7) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its optimized synthesis, potent biological activity, and potential for drug delivery applications make it a molecule of significant interest. Future research should focus on further elucidating its mechanism of action, exploring additional therapeutic targets, and advancing its clinical translation. As the field continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.